Cas no 923220-61-5 (2-oxo-2-(thiophen-2-yl)ethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate)

• Product Name: 2-oxo-2-(thiophen-2-yl)ethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate
• CAS No: 923220-61-5
• MF: C₁₇H₁₂O₆S
• MW: 344.338583946228
• CID: 6431538
• PubChem ID: 16645378
• Update Time: 2025-06-12

2-oxo-2-(thiophen-2-yl)ethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(thiophen-2-yl)ethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate
• AKOS001424215
• F3256-0198
• 923220-61-5
• Z91943765
• (2-oxo-2-thiophen-2-ylethyl) 8-methoxy-2-oxochromene-3-carboxylate
• VU0607424-1
• CCG-351272

• Inchi： 1S/C17H12O6S/c1-21-13-5-2-4-10-8-11(17(20)23-15(10)13)16(19)22-9-12(18)14-6-3-7-24-14/h2-8H,9H2,1H3
• InChI Key： RAJBJCNMYVXGHQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(COC(C1C(=O)OC2C(=CC=CC=2C=1)OC)=O)=O

Computed Properties

• Exact Mass: 344.03545927g/mol
• Monoisotopic Mass: 344.03545927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 107Ų

Additional information on 2-oxo-2-(thiophen-2-yl)ethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate

Recent Advances in the Study of 2-oxo-2-(thiophen-2-yl)ethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate (CAS: 923220-61-5)

The compound 2-oxo-2-(thiophen-2-yl)ethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate (CAS: 923220-61-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This coumarin-based derivative, characterized by its unique thiophene and methoxy functional groups, has shown promising biological activities, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the key findings in recent literature is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. Researchers have demonstrated that 2-oxo-2-(thiophen-2-yl)ethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate exhibits potent inhibitory effects on NF-κB and MAPK pathways, which are critical regulators of inflammatory responses. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents with reduced side effects compared to existing therapeutics.

In addition to its anti-inflammatory properties, recent studies have explored the anticancer potential of this compound. In vitro assays using various cancer cell lines, including breast, lung, and colon cancer, have revealed its ability to induce apoptosis and inhibit cell migration. The presence of the thiophene moiety appears to enhance its interaction with cellular targets, thereby improving its efficacy. Furthermore, molecular docking studies have provided insights into its binding affinity with key oncogenic proteins, supporting its role as a potential chemotherapeutic agent.

The synthetic methodology for 2-oxo-2-(thiophen-2-yl)ethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate has also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthesis routes. For instance, microwave-assisted synthesis has been employed to reduce reaction times and improve yields, making the compound more accessible for further pharmacological studies. These innovations are critical for scaling up production and facilitating future clinical trials.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Recent efforts have also focused on structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative research between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 2-oxo-2-(thiophen-2-yl)ethyl 8-methoxy-2-oxo-2H-chromene-3-carboxylate represents a promising candidate for further development in the fields of anti-inflammatory and anticancer therapy. Its unique chemical structure and multifaceted biological activities make it a valuable subject of ongoing research. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications, ultimately contributing to the development of novel and effective treatments for complex diseases.